A graphene/nitrogen-doped carbon nanofiber composite as an anode material for sodium-ion batteries

RSC Advances Pub Date: 2015-12-01 DOI: 10.1039/C5RA19548A

Abstract

A graphene/N-doped porous carbon nanofiber (RGO/NPC) composite was designed as an anode material for sodium-ion batteries (SIBs). A microstructure of fine and uniform N-doped porous carbon nanofibers decorated on 2D RGO sheets was obtained. The RGO/NPC with large interlayer space, appropriate N-doping level and high electrical conductivity, combined with of the advantages of the two materials, exhibits good reversible capacity, including a high reversible capacity (175.9 mA h g−1 at 100 mA g−1 over 300 cycles), excellent rate capability (104 mA h g−1 at 1600 mA g−1), and superior cycling stability (97.7 mA h g−1 at 1000 mA g−1 over 600 cycles). This new type of structural material has great significance for improving the performance of SIBs.

Graphical abstract: A graphene/nitrogen-doped carbon nanofiber composite as an anode material for sodium-ion batteries
A graphene/nitrogen-doped carbon nanofiber composite as an anode material for sodium-ion batteries
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